Cas no 2229314-93-4 (4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol)

4-(4-Amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol is a heterocyclic compound featuring a pyrazole core linked to a catechol moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl groups enhances its versatility in forming derivatives through electrophilic substitution or metal coordination. Its rigid aromatic framework contributes to stability, while the electron-rich pyrazole and catechol groups facilitate applications in catalysis and ligand design. The compound’s solubility in polar organic solvents further supports its utility in synthetic workflows. Careful handling is advised due to potential sensitivity to oxidation.
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol structure
2229314-93-4 structure
Product Name:4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
CAS No:2229314-93-4
MF:C10H11N3O2
MW:205.213241815567
CID:5926400
PubChem ID:165614396
Update Time:2025-05-21

4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
    • EN300-1823895
    • 2229314-93-4
    • Inchi: 1S/C10H11N3O2/c1-13-10(7(11)5-12-13)6-2-3-8(14)9(15)4-6/h2-5,14-15H,11H2,1H3
    • InChI Key: KKQAOHVILCYORI-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C1=C(C=NN1C)N)O

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 84.3Ų

4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1823895-0.05g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
0.05g
$1020.0 2023-09-19
Enamine
EN300-1823895-0.1g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
0.1g
$1068.0 2023-09-19
Enamine
EN300-1823895-0.25g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
0.25g
$1117.0 2023-09-19
Enamine
EN300-1823895-0.5g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
0.5g
$1165.0 2023-09-19
Enamine
EN300-1823895-1.0g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
1g
$1214.0 2023-06-03
Enamine
EN300-1823895-2.5g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
2.5g
$2379.0 2023-09-19
Enamine
EN300-1823895-5.0g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
5g
$3520.0 2023-06-03
Enamine
EN300-1823895-10.0g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
10g
$5221.0 2023-06-03
Enamine
EN300-1823895-1g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
1g
$1214.0 2023-09-19
Enamine
EN300-1823895-5g
4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
2229314-93-4
5g
$3520.0 2023-09-19

Additional information on 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol

Professional Introduction to Compound with CAS No. 2229314-93-4 and Product Name: 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol

The compound with the CAS number 2229314-93-4 and the product name 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a benzene ring diol moiety linked to a pyrazole derivative, which is a well-documented scaffold in the design of bioactive molecules.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those incorporating pyrazole rings, due to their diverse biological activities. The presence of the 4-amino-1-methyl-1H-pyrazol-5-yl substituent in this compound not only contributes to its structural complexity but also enhances its pharmacological profile. This substituent is known to exhibit properties that make it suitable for further functionalization, enabling the synthesis of more sophisticated derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The benzene-1,2-diol moiety is a key pharmacophore that has been extensively studied for its role in various biological processes. Its ability to interact with biological targets makes it an attractive component in the development of drugs targeting metabolic disorders, inflammatory conditions, and even certain types of cancer. The combination of this moiety with the pyrazole ring creates a versatile platform for drug discovery.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific derivative present in this compound, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol, has been investigated for its potential to modulate key biological pathways. For instance, preliminary research suggests that it may interfere with enzyme activity involved in cell proliferation and survival, making it a candidate for further exploration as an anticancer agent.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to form the key bonds within the molecule. These synthetic approaches not only highlight the sophistication of modern organic chemistry but also underscore the importance of meticulous planning in drug development.

The pharmacological evaluation of 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses. This finding aligns with current trends in drug development, where modulating inflammatory pathways is crucial for treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary animal models have shown promising results regarding its potential efficacy in reducing inflammation without significant side effects.

Another area of interest is the compound's potential as an antioxidant agent. The presence of both hydroxyl groups on the benzene ring enhances its ability to scavenge free radicals and protect cells from oxidative damage. Oxidative stress is implicated in numerous diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Therefore, compounds like 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol could serve as valuable candidates for therapeutic intervention.

The structural versatility of this compound also opens up possibilities for designing analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility is a hallmark of modern drug discovery strategies, where lead optimization plays a critical role in developing effective therapeutics.

In conclusion, 4-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing novel drugs targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, compounds like this are poised to play a significant role in advancing medical treatments.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk